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Compound of Interest

Compound Name:
Tetrachloroiridium;hydrate;dihydro

chloride

Cat. No.: B108157 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Hydrogen Hexachloroiridate(IV) Hydrate,

a key precursor in the development of iridium-based catalysts and advanced materials.

Chemical Identity and Properties
Hydrogen Hexachloroiridate(IV) Hydrate, identified by the CAS number 110802-84-1, is an

inorganic compound with significant applications in catalysis and materials science.[1][2] It is

also known by several synonyms, including Chloroiridic acid, Dihydrogen hexachloroiridate(IV)

hydrate, and Hexachloroiridium(IV) acid hydrate.[3][4]

Physical and Chemical Properties
This compound is typically a black crystalline solid that is soluble in water and alcohol.[2][5] It is

recognized for its high iridium content, which contributes to its potent catalytic activity.[2][6]
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Property Value References

CAS Number 110802-84-1 [3][7]

Molecular Formula H₂IrCl₆ · xH₂O [1][8]

Molecular Weight
406.95 g/mol (anhydrous

basis)
[2][3]

Appearance Black crystalline solid [2][5]

Melting Point 65 °C (lit.) [1][3]

Density 1.02 g/mL at 25 °C (lit.) [1][3]

Iridium Content Approximately 36-44% [2]

Solubility Soluble in water and alcohol [5][9]

Safety and Handling
Hydrogen Hexachloroiridate(IV) Hydrate is classified as a hazardous substance and requires

careful handling.

Hazard Identification
The compound is corrosive and can cause severe skin burns and eye damage.[10] It is also

harmful if swallowed.[10]

Hazard Statement Code

May be corrosive to metals H290

Harmful if swallowed H302

Causes severe skin burns and eye damage H314

Recommended Handling Precautions
When handling this compound, it is crucial to use appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a dust mask.[11] Work should be conducted in a
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well-ventilated area, and eyewash stations and safety showers should be readily accessible.[8]

In case of contact with skin, immediately wash with soap and water.[10] If inhaled, move the

individual to fresh air.[10]

Key Applications and Experimental Protocols
Hydrogen Hexachloroiridate(IV) Hydrate is a versatile precursor for the synthesis of various

iridium-based catalysts and materials.[1][2] Its primary applications lie in catalysis,

electrochemistry, and materials science.[1][12]

Catalyst for Oxygen Evolution Reaction (OER)
Iridium-based materials are among the most active catalysts for the oxygen evolution reaction,

a critical process in water splitting for hydrogen production.

Experimental Protocol: Synthesis of Iridium Oxide Nanoparticles for OER

This protocol describes a general method for synthesizing iridium oxide (IrOₓ) nanoparticles

from Hydrogen Hexachloroiridate(IV) Hydrate via a hydrolysis route.

Step 1: Formation of Iridium-Hydroxide Complex: An aqueous solution of Hydrogen

Hexachloroiridate(IV) Hydrate is prepared. The pH of the solution is adjusted to a basic

condition to facilitate the formation of an iridium-hydroxide complex.

Step 2: Protonation: The solution is then acidified to induce protonation, leading to the

formation of colloidal hydrated IrOₓ nanoparticles.

Step 3: Deposition on Support: The colloidal IrOₓ nanoparticles are deposited onto a support

material, such as carbon or titanium nitride (TiN), using probe sonication.
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Experimental Workflow: Synthesis of IrOₓ Nanoparticles
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(Protonation)

Step 2 Colloidal Hydrated
IrOₓ Nanoparticles

Probe SonicationStep 3

Support Material
(e.g., Carbon, TiN)

Supported IrOₓ

Nanoparticle Catalyst

Click to download full resolution via product page

Synthesis of Iridium Oxide Nanoparticles.

Precursor for Hydrogenation Catalysts
This compound is a precursor for preparing catalysts used in hydrogenation reactions, which

are fundamental processes in organic synthesis for the saturation of double and triple bonds.[2]

[6]

Experimental Protocol: General Catalytic Hydrogenation of Alkenes

While a specific protocol starting from H₂IrCl₆ is not detailed in the provided search results, a

general workflow for the catalytic hydrogenation of alkenes is as follows:

Catalyst Preparation: An iridium-based catalyst is prepared from the Hydrogen

Hexachloroiridate(IV) Hydrate precursor. This often involves reduction to form metallic iridium

nanoparticles or complexes.

Reaction Setup: The alkene substrate is dissolved in a suitable solvent in a reaction vessel.

The prepared catalyst is then added to the mixture.

Hydrogenation: The reaction vessel is purged and then filled with hydrogen gas (H₂). The

reaction is stirred at a specific temperature and pressure until the uptake of hydrogen

ceases.

Work-up: The catalyst is removed by filtration, and the solvent is evaporated to yield the

saturated alkane product.
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Experimental Workflow: Catalytic Hydrogenation
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(from H₂IrCl₆)
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General Catalytic Hydrogenation Workflow.

Electrochemical Synthesis of Polyaniline
Hydrogen Hexachloroiridate(IV) Hydrate can be used to catalyze the electrochemical synthesis

of polyaniline films on the surface of non-noble metal electrodes.

Experimental Protocol: Electrochemical Deposition of Polyaniline

A general procedure for the electrochemical polymerization of aniline is as follows:

Electrolyte Preparation: An aqueous solution containing aniline monomer and an acid (e.g.,

sulfuric acid) is prepared.
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Electrochemical Cell Setup: A standard three-electrode cell is used, with the substrate to be

coated as the working electrode, a platinum counter electrode, and a reference electrode

(e.g., Ag/AgCl).

Polymerization: A potential is applied to the working electrode, and the potential is cycled

within a specific range to induce the polymerization of aniline on the electrode surface. The

presence of an iridium-based catalyst can facilitate this process.

Film Characterization: The resulting polyaniline film is washed and can be characterized by

various techniques such as cyclic voltammetry, FTIR, and SEM.

Logical Relationship: Electrochemical Polymerization of Aniline

Aniline Monomer
+ Acidic Electrolyte

Three-Electrode
Electrochemical Cell

Cyclic Voltammetry
(Applied Potential)

Catalyst
(e.g., from H₂IrCl₆)
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Electrochemical Polymerization of Aniline.

Conclusion
Hydrogen Hexachloroiridate(IV) Hydrate is a fundamentally important compound for research

and development in catalysis and materials science. Its role as a precursor to highly active

iridium-based catalysts for a range of applications, including water splitting and organic

synthesis, makes it a valuable resource for scientists and engineers. Proper handling and a

thorough understanding of its chemical properties are essential for its safe and effective use in

the laboratory and in industrial processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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